Cas no 94347-44-1 (Benzenepropanoic acid, a-chloro-, (aR)-)

• Product Name: Benzenepropanoic acid, a-chloro-, (aR)-
• CAS No: 94347-44-1
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD00044959
• CID: 803723
• PubChem ID: 11458104
• Update Time: 2025-07-17

Benzenepropanoic acid, a-chloro-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-chloro-, (aR)-
• (R)-(-)-2-CHLORO 3-PHENYLPROPIONIC ACID
• (R)-2-chloro-3-phenylpropionic acid
• AKOS006274576
• Q27467306
• (R)-2-chloro-3-phenylpropanoic acid
• 94347-44-1
• DTXSID50466475
• 3-Methyl-4-pyrrol-1-yl-benzoicacid
• (2R)-chloro-3-phenylpropionic acid
• F95624
• (2r)-2-Chloro-3-Phenylpropanoic Acid
• 4h81
• (2R)-2-chloro-3-phenylpropionic acid
• LIDRHDRWTSPELB-MRVPVSSYSA-N
• SCHEMBL2397070
• (R)-(-)-2-CHLORO 3-PHENYLPROPANOIC ACID
• WJ2

• MDL： MFCD00044959
• Inchi： 1S/C9H9ClO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)/t8-/m1/s1
• InChI Key： LIDRHDRWTSPELB-MRVPVSSYSA-N
• SMILES： Cl[C@@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Benzenepropanoic acid, a-chloro-, (aR)-

Comprehensive Overview of Benzenepropanoic acid, a-chloro-, (aR)- (CAS No. 94347-44-1)

Benzenepropanoic acid, a-chloro-, (aR)- (CAS No. 94347-44-1) is a chiral organic compound widely studied in pharmaceutical and chemical research. Its unique stereochemical configuration and functional groups make it valuable for synthesizing enantiomerically pure intermediates. The compound's a-chloro substitution and (aR)-configuration are critical for its reactivity and application in asymmetric synthesis, attracting interest from researchers exploring green chemistry and sustainable catalysis.

Recent trends highlight growing demand for chiral building blocks like Benzenepropanoic acid, a-chloro-, (aR)-, driven by advancements in drug discovery and biocatalysis. Users frequently search for "CAS 94347-44-1 solubility" or "(aR)-enantiomer synthesis," reflecting practical concerns in lab workflows. The compound's role in peptide coupling and steroid derivatives further aligns with industry needs for high-purity reagents.

From a structural perspective, the benzene ring and propanoic acid backbone provide stability, while the chloro group enhances electrophilicity. This balance enables applications in cross-coupling reactions—a hot topic in organometallic chemistry. Analytical techniques like HPLC chiral separation and NMR spectroscopy are essential for characterizing its purity, addressing common queries about "94347-44-1 analytical methods."

Environmental and regulatory considerations are increasingly relevant. While not classified as hazardous, proper handling of halogenated compounds remains a discussion point in laboratory safety forums. Researchers also explore enzymatic resolution as an eco-friendly alternative to traditional synthesis, tying into broader conversations about carbon footprint reduction in chemical manufacturing.

In summary, Benzenepropanoic acid, a-chloro-, (aR)- exemplifies the intersection of chiral chemistry and industrial demand. Its CAS No. 94347-44-1 serves as a key identifier for procurement and literature searches, while its structural features continue to inspire innovations in catalysis and material science.